3-bromo-4-ethoxy-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide

• Molecular Formula: C24H24BrN3O4
• Molecular Weight: 498.4 g/mol
• IUPAC Name: 3-bromo-4-ethoxy-N-[4-[4-(furan-2-carbonyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C24H24BrN3O4/c1-2-31-21-10-5-17(16-20(21)25)23(29)26-18-6-8-19(9-7-18)27-11-13-28(14-12-27)24(30)22-4-3-15-32-22/h3-10,15-16H,2,11-14H2,1H3,(H,26,29)
• InChI Key: SVQODBKLQYFUCZ-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CO4)Br

Description

3-bromo-4-ethoxy-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of benzamide derivatives and has been found to exhibit a wide range of biochemical and physiological effects.

Scientific Research Applications

3-bromo-4-ethoxy-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide has been studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and neuroscience. This compound has been found to exhibit potent inhibitory effects on several enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. It has also been shown to modulate the activity of several neurotransmitter systems, including dopamine, serotonin, and norepinephrine.

Mechanism of Action

The mechanism of action of 3-bromo-4-ethoxy-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide involves its interaction with specific enzymes and neurotransmitter systems in the body. This compound has been found to act as a competitive inhibitor of acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the breakdown of the neurotransmitter acetylcholine. By inhibiting these enzymes, 3-bromo-4-ethoxy-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide increases the levels of acetylcholine in the brain, which can have a variety of effects on cognitive function and behavior.
Biochemical and Physiological Effects:
In addition to its effects on neurotransmitter systems, 3-bromo-4-ethoxy-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide has also been found to exhibit a range of biochemical and physiological effects. This compound has been shown to have antioxidant properties, which may be beneficial in protecting against oxidative stress and neurodegenerative diseases. It has also been found to have anti-inflammatory effects, which may be useful in the treatment of inflammatory conditions such as arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-bromo-4-ethoxy-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide in lab experiments is its potent inhibitory effects on several enzymes and neurotransmitter systems. This compound can be used to study the role of these systems in various physiological and pathological conditions. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 3-bromo-4-ethoxy-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide. One area of interest is the development of more potent and selective inhibitors of specific enzymes and neurotransmitter systems. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and depression. Finally, further studies are needed to determine the safety and toxicity of this compound in various experimental settings.

Synthesis Methods

The synthesis of 3-bromo-4-ethoxy-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide involves the reaction of 4-(2-furoyl)-1-piperazinecarboxylic acid with 3-bromo-4-ethoxyaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reacted with 4-bromoaniline to obtain the final product. The synthesis of this compound has been reported in several scientific publications and can be carried out in a laboratory setting using standard organic synthesis techniques.